Cas no 1261783-32-7 (3-(3-Amino-5-(difluoromethyl)benzoyl)pyridine)

• Product Name: 3-(3-Amino-5-(difluoromethyl)benzoyl)pyridine
• CAS No: 1261783-32-7
• MF: C₁₃H₁₀F₂N₂O
• MW: 248.228109836578
• CID: 4985512
• Update Time: 2025-06-11

3-(3-Amino-5-(difluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Amino-5-(difluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H10F2N2O/c14-13(15)10-4-9(5-11(16)6-10)12(18)8-2-1-3-17-7-8/h1-7,13H,16H2
• InChI Key： MQJAOSDEZGUFGA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(C2C=NC=CC=2)=O)C=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 2.1
• Topological Polar Surface Area: 56

Additional information on 3-(3-Amino-5-(difluoromethyl)benzoyl)pyridine

Research Briefing on 3-(3-Amino-5-(difluoromethyl)benzoyl)pyridine (CAS: 1261783-32-7) in Chemical Biology and Pharmaceutical Applications

The compound 3-(3-Amino-5-(difluoromethyl)benzoyl)pyridine (CAS: 1261783-32-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 3-(3-Amino-5-(difluoromethyl)benzoyl)pyridine as a key intermediate in the development of small-molecule inhibitors targeting specific enzymatic pathways. Its structural motif, featuring a difluoromethyl group and an amino-substituted benzoylpyridine core, has been shown to enhance binding affinity and metabolic stability in preclinical models. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

In a 2023 study published in the Journal of Medicinal Chemistry, 3-(3-Amino-5-(difluoromethyl)benzoyl)pyridine was identified as a potent scaffold for designing inhibitors of protein kinases involved in inflammatory diseases. The compound demonstrated selective inhibition of key kinases, such as JAK3 and TYK2, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing next-generation anti-inflammatory therapeutics.

Further investigations have explored the compound's pharmacokinetic properties. A recent pharmacokinetic profiling study revealed favorable oral bioavailability and tissue distribution in rodent models, making it a promising candidate for further clinical development. Additionally, its metabolic stability in human liver microsomes indicates a reduced risk of rapid clearance, a common challenge in drug development.

The versatility of 3-(3-Amino-5-(difluoromethyl)benzoyl)pyridine extends beyond kinase inhibition. Emerging research has explored its application in targeted protein degradation (TPD) strategies, where it serves as a warhead in proteolysis-targeting chimeras (PROTACs). Preliminary data suggest that conjugates of this compound exhibit potent degradation of oncogenic proteins, opening new avenues for cancer therapy.

Despite these promising results, challenges remain in optimizing the selectivity and minimizing off-target effects of derivatives based on this scaffold. Ongoing structure-activity relationship (SAR) studies aim to address these limitations by introducing modifications to the core structure. Computational modeling and high-throughput screening are being employed to identify optimal substituents that enhance efficacy while reducing toxicity.

In conclusion, 3-(3-Amino-5-(difluoromethyl)benzoyl)pyridine (CAS: 1261783-32-7) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Its dual functionality as a kinase inhibitor and a PROTAC warhead underscores its potential in addressing unmet medical needs. Future research should focus on advancing lead compounds into clinical trials and exploring additional therapeutic targets.